Cas no 2169489-78-3 (7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one)

• Product Name: 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• CAS No: 2169489-78-3
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6288432
• PubChem ID: 165525648
• Update Time: 2025-05-26

7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• 7'-ethoxy-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-one
• 2169489-78-3
• EN300-1457983

• Inchi： 1S/C14H16O2/c1-2-16-10-3-4-11-12(9-10)14(7-8-14)6-5-13(11)15/h3-4,9H,2,5-8H2,1H3
• InChI Key： CBGXIAQDNWXOPX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2C2(CC1)CC2)OCC

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one

Recent Advances in the Study of 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS: 2169489-78-3)

7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS: 2169489-78-3) is a structurally unique compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its fused cyclopropane and naphthalene rings, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

Recent studies have focused on the synthesis and optimization of 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the ethoxy group at the 7'-position significantly influence the compound's binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). The research highlighted that the introduction of bulkier substituents at this position could improve selectivity and reduce off-target effects.

In addition to its role as a kinase inhibitor, 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one has been investigated for its anti-inflammatory and anticancer properties. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that this compound exhibits potent inhibitory activity against NF-κB signaling pathways, which are implicated in chronic inflammatory diseases and cancer progression. The study further elucidated the compound's mechanism of action, showing that it disrupts the interaction between NF-κB and its coactivators, thereby attenuating pro-inflammatory gene expression.

The pharmacokinetic profile of 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one has also been a subject of recent investigation. A pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2023) revealed that the compound exhibits favorable oral bioavailability and metabolic stability in rodent models. These findings suggest its potential as a viable candidate for further development into orally administered therapeutics. However, challenges such as solubility and tissue distribution remain to be addressed in future studies.

Another area of interest is the application of 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one in neurodegenerative diseases. Preliminary data from in vitro models of Alzheimer's disease (ACS Chemical Neuroscience, 2023) indicate that the compound can mitigate amyloid-beta-induced neurotoxicity by modulating oxidative stress pathways. While these results are promising, further in vivo studies are required to validate its efficacy and safety in complex biological systems.

In conclusion, 7'-ethoxy-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS: 2169489-78-3) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to optimize its chemical structure for enhanced potency, selectivity, and drug-like properties. The compound's multifaceted biological activities position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical industries.